Cas no 2229510-43-2 (5-(3-chloroprop-1-en-2-yl)-6-methoxy-1,3-dioxaindane)

• Product Name: 5-(3-chloroprop-1-en-2-yl)-6-methoxy-1,3-dioxaindane
• CAS No: 2229510-43-2
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 6143728
• PubChem ID: 165658991
• Update Time: 2025-06-25

5-(3-chloroprop-1-en-2-yl)-6-methoxy-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloroprop-1-en-2-yl)-6-methoxy-1,3-dioxaindane
• 2229510-43-2
• EN300-1989938

• Inchi： 1S/C11H11ClO3/c1-7(5-12)8-3-10-11(15-6-14-10)4-9(8)13-2/h3-4H,1,5-6H2,2H3
• InChI Key： YHHZRCNLWROFTP-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1=CC2=C(C=C1OC)OCO2

Computed Properties

• Exact Mass: 226.0396719g/mol
• Monoisotopic Mass: 226.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27.7Ų

Additional information on 5-(3-chloroprop-1-en-2-yl)-6-methoxy-1,3-dioxaindane

Comprehensive Overview of 5-(3-chloroprop-1-en-2-yl)-6-methoxy-1,3-dioxaindane (CAS No. 2229510-43-2)

The compound 5-(3-chloroprop-1-en-2-yl)-6-methoxy-1,3-dioxaindane (CAS No. 2229510-43-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This chlorinated derivative of the 1,3-dioxaindane family is characterized by its methoxy and propenyl substituents, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its versatility in synthetic chemistry and material science.

One of the key features of 5-(3-chloroprop-1-en-2-yl)-6-methoxy-1,3-dioxaindane is its heterocyclic core, which makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the chloropropenyl group enhances its reactivity, allowing for selective modifications under controlled conditions. This property is particularly relevant in the development of pharmaceutical intermediates and agrochemicals, where precision and efficiency are paramount.

In the context of current trends, the demand for sustainable chemistry and green synthesis has led to a surge in inquiries about compounds like CAS No. 2229510-43-2. Researchers are exploring its potential in catalysis and biodegradable materials, aligning with global efforts to reduce environmental impact. Additionally, its structural motif is being studied for applications in flavor and fragrance industries, where subtle modifications can yield novel aromatic profiles.

From a technical standpoint, the synthesis of 5-(3-chloroprop-1-en-2-yl)-6-methoxy-1,3-dioxaindane involves multi-step reactions, often starting from readily available precursors like catechol or its derivatives. The introduction of the methoxy and chloropropenyl groups requires careful optimization to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound and ensuring its quality.

The stability of CAS No. 2229510-43-2 under various conditions is another area of active research. Studies have shown that it exhibits moderate stability in aqueous solutions but may degrade under prolonged exposure to UV light or strong oxidizing agents. This information is critical for storage and handling protocols, especially in industrial settings where large quantities are processed.

In the realm of intellectual property, several patents have been filed related to the use of 5-(3-chloroprop-1-en-2-yl)-6-methoxy-1,3-dioxaindane in specialized applications. These include its incorporation into polymeric materials and electronic components, highlighting its broad utility. Companies are also investigating its potential as a ligand in coordination chemistry, where it could facilitate the development of new catalysts.

For those seeking further information, common queries include: "What are the synthetic routes for 2229510-43-2?" and "How does the chloropropenyl group influence reactivity?" Addressing these questions requires a deep dive into the compound's mechanistic pathways and steric effects, which are often discussed in peer-reviewed journals and technical reports.

In summary, 5-(3-chloroprop-1-en-2-yl)-6-methoxy-1,3-dioxaindane (CAS No. 2229510-43-2) represents a fascinating intersection of chemistry and innovation. Its unique properties and adaptability make it a subject of ongoing research, with potential breakthroughs in multiple industries. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing molecular design and functional materials.